Cas no 108708-61-8 (Cyclopentanenonanoic acid, 2-butyl-, methyl ester, (1R,2S)-rel-)

• Product Name: Cyclopentanenonanoic acid, 2-butyl-, methyl ester, (1R,2S)-rel-
• CAS No: 108708-61-8
• MF: C₁₉H₃₆O₂
• MW: 296.487946510315
• CID: 1190150
• PubChem ID: 14389758
• Update Time: 2025-04-20

Cyclopentanenonanoic acid, 2-butyl-, methyl ester, (1R,2S)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanenonanoic acid, 2-butyl-, methyl ester, (1R,2S)-rel-
• Methyl cis-9-(2-butylcyclopentyl)nonanoate
• DTXSID001016987
• cis-methyl-9-{2'-n-butylcyclopentyl)-nonanoate
• 108708-61-8

• Inchi： 1S/C19H36O2/c1-3-4-12-17-14-11-15-18(17)13-9-7-5-6-8-10-16-19(20)21-2/h17-18H,3-16H2,1-2H3/t17-,18+/m0/s1
• InChI Key： LFIBOCIUNNYIJD-ZWKOTPCHSA-N
• SMILES： O(C)C(CCCCCCCC[C@@H]1CCC[C@@H]1CCCC)=O

Computed Properties

• Exact Mass: 296.271530387g/mol
• Monoisotopic Mass: 296.271530387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 13
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 26.3Ų